2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-phenylacetamide

• IUPAC Name: 2-[3-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-phenylacetamide
• InChI: InChI=1S/C21H15ClN4O3/c22-15-10-8-14(9-11-15)19-24-20(29-25-19)17-7-4-12-26(21(17)28)13-18(27)23-16-5-2-1-3-6-16/h1-12H,13H2,(H,23,27)
• InChI Key: UMAQJYWEHXJLFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H15ClN4O3
• Molecular Weight: 406.8 g/mol
• CAS No.: 1105230-88-3

Description

2-(3-(3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl)-N-phenylacetamide is a useful research compound. Its molecular formula is C21H15ClN4O3 and its molecular weight is 406.83. The purity is usually 95%.
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Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various proteins and receptors in the body .

Mode of Action

The exact mode of action of this compound is not clearly stated in the search results. The interaction of the compound with its targets would depend on the chemical structure of the compound and the nature of the target. The compound could potentially bind to the active site of the target protein, leading to a change in the protein’s function .

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways, such as the suzuki–miyaura cross-coupling pathway . This pathway is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .